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Compound of Interest

Compound Name: Ganoderic acid DM

Cat. No.: B600417 Get Quote

Ganoderic acid DM, a lanostane-type triterpenoid isolated from the medicinal mushroom

Ganoderma lucidum, has garnered significant attention in the scientific community for its

diverse pharmacological effects. This guide provides a comparative analysis of the biological

activities of Ganoderic acid DM, with a focus on its anticancer, anti-inflammatory, and

hepatoprotective properties. Its performance is compared with other notable ganoderic acids,

supported by experimental data from various studies.

Comparative Anticancer Activity
Ganoderic acid DM has demonstrated potent cytotoxic effects against a variety of cancer cell

lines. Its anticancer activity is often compared with other ganoderic acids to assess its relative

potency.

Table 1: Comparative Cytotoxicity (IC50, µM) of Ganoderic Acids Against Various Cancer Cell

Lines
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Cancer
(MCF-7)

Breast
Cancer
(MDA-
MB-231)

Prostate
Cancer
(PC-3)

Prostate
Cancer
(LNCaP)

Lung
Cancer
(A549)

Leukemia
(K562)

Ganoderic

Acid DM
~50 µM

Stronger

inhibition

than MDA-

MB-231

81.6 µM

Dose-

dependent

inhibition

- 18.8 µM

Ganoderic

Acid A
>100 µM - - - - -

Ganoderic

Acid H
>100 µM - - - - -

Ganoderic

Acid T
- - - - 27.9 µg/mL -

Ganoderic

Acid Y
- - - - - -

Ganoderic

Acid Me
- - - - - -

Note: "-" indicates data not available in the reviewed sources. The IC50 values can vary

depending on the experimental conditions.

Mechanism of Anticancer Action
Ganoderic acid DM exerts its anticancer effects through multiple mechanisms, primarily by

inducing cell cycle arrest and apoptosis (programmed cell death).

Cell Cycle Arrest: Ganoderic acid DM has been shown to induce G1 cell cycle arrest in

breast cancer cells (MCF-7) by downregulating the protein levels of CDK2, CDK6, cyclin D1,

p-Rb, and c-Myc.

Apoptosis Induction: It triggers apoptosis by inducing DNA fragmentation and cleavage of

PARP (poly ADP-ribose polymerase). Furthermore, it can induce autophagic apoptosis in
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non-small cell lung cancer cells by inhibiting the PI3K/Akt/mTOR signaling pathway.

DNA Damage: Ganoderic acid DM can elicit DNA damage, as evidenced by the comet

assay and upregulation of γ-H2AX, a marker of DNA damage.
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Seed cancer cells in 96-well plate

Treat with Ganoderic Acid

Incubate for 24-72h

Add MTT solution

Incubate for 4h

Add DMSO to dissolve formazan

Measure absorbance at 570 nm

Calculate IC50 value
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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